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Compound of Interest

Compound Name: 2-(4-Propylphenoxy)acetic acid
CAS No.: 7507-32-6
Cat. No.: B1268226

Get Quote

Executive Summary & Compound Profile

2-(4-Propylphenoxy)acetic acid is a functionalized aromatic ether often utilized as a lipophilic
building block in the synthesis of PPAR agonists (fibrates) and specific phenoxy-herbicides. Its
characterization relies on distinguishing the aliphatic propyl chain from the polar oxyacetic acid
tail, a duality that provides distinct spectroscopic signatures.

¢ |[UPAC Name: 2-(4-Propylphenoxy)acetic acid
e Molecular Formula:
e Molecular Weight: 194.23 g/mol

o Key Structural Features: Para-substituted benzene ring, terminal carboxylic acid, propyl alkyl
chain.

Synthesis & Reaction Monitoring

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1268226#bc-rfq
https://www.benchchem.com/product/b1268226/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-2-4-propylphenoxy-acetic-acid
https://www.benchchem.com/product/b1268226/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-2-4-propylphenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To understand the impurities and spectral artifacts likely to be encountered, one must
understand the genesis of the molecule. The standard synthesis involves a Williamson Ether
Synthesis under basic conditions.

Validated Synthetic Protocol

o Reagents: 4-Propylphenol (1.0 eq), Chloroacetic acid (1.1 eq), NaOH (2.5 eq),
Water/Ethanol reflux.

e Mechanism:

displacement of chloride by the phenoxide ion.

 Critical Monitoring Point: The disappearance of the phenolic

stretch in IR and the appearance of the ether linkage.
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Figure 1: Synthetic pathway via Williamson Ether Synthesis, highlighting the transition from
soluble salt to insoluble acid precipitate.

Nuclear Magnetic Resonance (NMR)
Characterization

The NMR spectrum of this molecule is defined by three distinct zones: the Aliphatic Propyl
Chain (high field), the Oxyacetic Linker (mid-field), and the Aromatic System (low field).

NMR Spectroscopy (400 MHz, )

The aromatic region displays a classic
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system (often appearing as two doublets) due to the para-substitution. The electron-donating
alkoxy group shields the ortho protons significantly more than the alkyl group.
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and solvent

humidity.

NMR Spectroscopy (100 MHz, )

The carbon spectrum confirms the backbone. Look for the carbonyl peak at ~175 ppm and the
distinct ether carbon at ~65 ppm.
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Infrared (IR) Spectroscopy[1][2]

IR analysis is the fastest method to confirm the successful alkylation of the phenol. The key
indicator of reaction completion is the disappearance of the sharp phenolic O-H stretch (usually
>3500 cm~1 in non-H-bonded systems) and the appearance of the broad carboxylic O-H dimer.
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Functional Group Fingerprint[3]

e Carboxylic Acid (
):
o Region:
(Broad, very strong).
o Note: This "bearded" shape often overlaps
stretches.
e Carbonyl (
):
o Region:
(Strong, sharp).
o Diagnostic: Confirms the presence of the acetic acid moiety.[1]
o Aromatic Ether (
):
o Region:
(Asymmetric stretch).
o Region:
(Symmetric stretch).

o Validation: Strong bands in this region confirm the ether linkage formation.

o Aromatic Skeleton (
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o Region:

and

o Note: The 1510 band is particularly strong in para-substituted electron-rich rings.

Structural Confirmation Logic (Self-Validating
Protocol)

When analyzing your sample, use this logical flow to validate the structure. If any step fails, the
synthesis or purification must be revisited.
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Figure 2: Decision tree for spectroscopic validation. The presence of the ether singlet at 4.66
ppm is the primary "Go/No-Go" signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scs.illinois.edu [scs.illinois.edu]

» To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 2-(4-Propylphenoxy)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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